4-methanesulfonyl-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• IUPAC Name: (2-methylpyrazol-3-yl)-[4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19N5O3S2/c1-20-12(6-7-18-20)16(23)21-8-10-22(11-9-21)17-19-15-13(26-17)4-3-5-14(15)27(2,24)25/h3-7H,8-11H2,1-2H3
• InChI Key: KQXBOGIBDFATQU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N2CCN(CC2)C3=NC4=C(S3)C=CC=C4S(=O)(=O)C
• Molecular Formula: C17H19N5O3S2
• Molecular Weight: 405.5 g/mol
• CAS No.: 1019097-01-8

Description

The compound is a complex organic molecule that contains several functional groups: a methanesulfonyl group (-SO2CH3), a pyrazole ring, a piperazine ring, and a benzothiazole ring. These functional groups could potentially confer a variety of chemical and biological properties to the compound.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, each of its components can be synthesized through known methods. For instance, pyrazole rings can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and benzothiazole components are aromatic heterocycles, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific arrangement and connectivity of its functional groups. Pyrazole rings, for example, are known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For instance, the presence of a methanesulfonyl group could potentially increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For instance, some pyrazole derivatives have been found to have antileishmanial and antimalarial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For instance, some compounds containing a methanesulfonyl group may be hazardous if ingested or come into contact with the skin.